Cas no 1805508-95-5 (Methyl 3-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-6-carboxylate
• CAS No: 1805508-95-5
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4892010
• Update Time: 2025-06-11

Methyl 3-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C9H6F5NO3/c1-18-8(17)3-2-4(16)5(7(10)11)6(15-3)9(12,13)14/h2,7H,1H3,(H,15,16)
• InChI Key： ZBUYPCNOMNTRKD-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)F)C(C=C(C(=O)OC)N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 450
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-6-carboxylate

Methyl 3-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1805508-95-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-6-carboxylate, identified by its CAS number 1805508-95-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, characterized by the presence of both difluoromethyl and trifluoromethyl substituents, contribute to its remarkable pharmacological properties and make it an invaluable asset in drug development pipelines.

The difluoromethyl and trifluoromethyl groups are strategically incorporated into the pyridine core to enhance the metabolic stability and binding affinity of the resulting drug candidates. These substituents are known to improve lipophilicity, which is a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) profiles. Recent studies have highlighted the role of such fluorinated compounds in modulating enzyme activity and receptor interactions, making them particularly useful in the design of selective inhibitors.

In the realm of medicinal chemistry, Methyl 3-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-6-carboxylate has been employed in the development of novel therapeutic agents targeting a range of diseases. For instance, its derivatives have shown promise in preclinical studies as potential treatments for neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease. The hydroxyl group at the 4-position provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific biological targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been utilized to construct the complex molecular framework efficiently. The incorporation of computational chemistry tools has further optimized synthetic routes by predicting reaction outcomes and minimizing unwanted side products.

Recent advancements in fluorinated pyridine chemistry have expanded the applications of Methyl 3-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-6-carboxylate. Researchers have discovered novel ways to leverage its structural motifs for designing drugs with enhanced pharmacokinetic profiles. For example, studies have demonstrated that fluorinated pyridines can act as scaffolds for creating protease inhibitors with improved solubility and bioavailability. This has opened up new avenues for treating chronic inflammatory diseases and infectious disorders.

The industrial significance of this compound is underscored by its increasing demand in pharmaceutical manufacturing. Companies specializing in fine chemicals have developed scalable synthetic processes to meet the growing need for high-quality intermediates like Methyl 3-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-6-carboxylate. These processes adhere to stringent quality control measures to ensure consistency and reliability for downstream applications in drug formulation.

The environmental impact of fluorinated compounds has also been a subject of extensive research. While these molecules offer numerous benefits in drug development, their persistence in the environment raises concerns about long-term ecological effects. Efforts are underway to develop greener synthetic routes that minimize waste and reduce hazardous byproducts. Such initiatives align with global efforts to promote sustainable chemistry practices.

In conclusion, Methyl 3-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1805508-95-5) is a pivotal compound in modern pharmaceutical synthesis. Its unique structural attributes and versatile applications make it indispensable in the development of next-generation therapeutics. As research continues to uncover new uses for fluorinated pyridines, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.